Cas no 2411199-49-8 (N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide)

• Product Name: N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide
• CAS No: 2411199-49-8
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5357951
• Update Time: 2025-05-25

N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide
• Z3887631202
• N-{[1-(ethanesulfonyl)pyrrolidin-2-yl]methyl}prop-2-ynamide

• Inchi： 1S/C10H16N2O3S/c1-3-10(13)11-8-9-6-5-7-12(9)16(14,15)4-2/h1,9H,4-8H2,2H3,(H,11,13)
• InChI Key： OIMIKUZIMZIKOG-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC1CNC(C#C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9

Additional information on N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide

N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide: A Comprehensive Overview

The compound N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide (CAS No: 2411199-49-8) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure and functional groups, has garnered attention in recent scientific studies due to its versatile properties and promising biological activities.

N-Acetylsulfonamides, a class of compounds to which this molecule belongs, are known for their stability and reactivity under specific conditions. The pyrrolidine ring in the structure contributes to the molecule's flexibility and ability to form hydrogen bonds, which are crucial for its interactions in biological systems. The ethylsulfonyl group adds a layer of hydrophobicity, enhancing its solubility properties in organic solvents.

Recent research has highlighted the potential of N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]prop-2-ynamide in drug delivery systems. Its ability to act as a carrier for hydrophobic drugs has been explored in nanotechnology-based applications, where it can encapsulate and stabilize drugs for targeted delivery. This property is particularly valuable in the development of nanoparticle drug carriers, which aim to improve therapeutic efficacy while reducing side effects.

In addition to its role in drug delivery, this compound has shown promise in biocatalysis. Its ability to act as a catalyst in enantioselective reactions has been reported in several studies, making it a potential candidate for use in asymmetric synthesis processes. This application is significant in the pharmaceutical industry, where the production of chiral compounds is critical.

The synthesis of N-Acetylsulfonamides has also been a focus of recent studies. Researchers have developed novel methods to synthesize these compounds with higher yields and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have made the production of N-Acetylsulfonamides more efficient and environmentally friendly.

Furthermore, the compound's role in polymer chemistry has been explored. Its ability to act as a cross-linking agent or a building block for polymeric materials has opened new avenues for its application in materials science. This includes potential uses in developing biodegradable polymers for packaging or medical devices.

In terms of biological activity, N-Acetylsulfonamides have demonstrated anti-inflammatory and antioxidant properties in preclinical studies. These findings suggest that the compound could be developed into therapeutic agents for conditions such as arthritis or oxidative stress-related disorders.

The structural versatility of N-Acetylsulfonamides also makes them valuable tools in organic synthesis. Their ability to participate in various reactions, such as nucleophilic substitutions or additions, provides chemists with a versatile platform for constructing complex molecules.

In conclusion, N-Acetylsulfonamides, particularly CAS No: 2411199-49-, represent a class of compounds with diverse applications across multiple fields. From drug delivery to biocatalysis and polymer chemistry, their unique properties continue to drive innovative research and development efforts.